Cas no 4124-41-8 (p-Toluenesulfonic anhydride)

p-Toluenesulfonic anhydride Properties

Names and Identifiers

• 4-Methylbenzenesulfonic anhydride
• p-Toluenesulphonic anhydride
• Tosic anhydride
• 4-Toluenesulfonic acid anhydride
• p-Toluenesulfonic anhydride
• (4-methylphenyl)sulfonyl 4-methylbenzenesulfonate
• 4-Toluenesulphonic anhydride
• Benzenesulfonic acid, 4-methyl-, 1,1'-anhydride
• 4-Toluenesulfonic anhydride
• P-Toluenesulfonicanhydride
• p-toluene sulfonic anhydride
• Toluene-p-sulphonic anhydride
• Toluene-4-sulfonic anhydride
• Benzenesulfonic acid, 4-methyl-, anhydride
• PDVFSPNIEOYOQL-UHFFFAOYSA-N
• tosic anhyd
• Q-101289
• AKOS015842532
• BP-10146
• para-toluenesulphonic anhydride
• AMY811
• para-toluenesulfonic anhydride
• 4124-41-8
• 4-Toluenesulphonic acid anhydride
• CCG-247546
• SC5018
• p-toluenesulfonic acid anhydride
• 4-methylbenzenesulfonyl 4-methylbenzene-1-sulfonate
• p-Toluenesulfonic anhydride, 97%
• DTXSID50194160
• p-toluenesulphonic acid anhydride
• 4-methylbenzenesulphonic anhydride
• FT-0619530
• NS00030947
• SCHEMBL6490
• p-Toluenesulfonic anhydride, purum, >=95.0% (NT)
• para-toluene sulfonic anhydride
• Ts2O
• p-toluensulfonic anhydride
• 4-Methylbenzenesulfonicanhydride
• CS-W008609
• 4-toluenesulfonic acid anhydride
• EINECS 223-926-9
• SY010748
• p-toluene sulfonic acid anhydride
• p-Toluenesulfonic anhydride, < 0.1% p-toluenesulfonyl chloride (HPLC)
• p- toluenesulfonic anhydride
• 41124-41-8
• T1485
• 4-Toluenesulfonic anhydride; Toluene-4-sulfonic acid ahnydride; Toluenesulfonic anhydride; Tosylic anhydride; p-Toluenesulfonic acid anhydride
• C14H14O5S2
• A934158
• MFCD00008548
• STR05857
• DB-049732
• +Expand

• MDL： MFCD00008548
• InChIKey： PDVFSPNIEOYOQL-UHFFFAOYSA-N
• Inchi： 1S/C14H14O5S2/c1-11-3-7-13(8-4-11)20(15,16)19-21(17,18)14-9-5-12(2)6-10-14/h3-10H,1-2H3
• SMILES： S(C1C([H])=C([H])C(C([H])([H])[H])=C([H])C=1[H])(=O)(=O)OS(C1C([H])=C([H])C(C([H])([H])[H])=C([H])C=1[H])(=O)=O
• BRN： 2223702

Computed Properties

• Exact Mass: 326.02800
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 4
• Monoisotopic Mass: 326.028
• Heavy Atom Count: 21
• Complexity: 475
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.1
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 94.3

Experimental Properties

• LogP: 4.55920
• PSA: 94.27000
• Refractive Index: 1.582
• Boiling Point: 478°C at 760 mmHg
• Melting Point: 121-127 °C (lit.)
• Flash Point: 242.9℃
• Color/Form: Off white to cream powder
• Sensitiveness: Moisture Sensitive
• Density: 1.361

p-Toluenesulfonic anhydride Security Information

• Symbol: GHS05
• WGK Germany：3
• Safety Term：8
• Safety Instruction： S26-S36/37/39-S45
• Packing Group：II
• Packing Group：II
• Risk Phrases：R34
• Hazard Level：8
• Dangerous goods sign： C
• Hazardous Material transportation number：UN 2585 8/PG 3
• Hazard Statement： H314
• Warning Statement： P280-P305+P351+P338-P310
• Prompt：dangerous
• Storage Condition：Inert atmosphere,2-8°C(BD4881)
• PackingGroup：III
• Risk Phrases： 34
• Signal Word：Danger
• HazardClass：8
• FLUKA BRAND F CODES：10-21

p-Toluenesulfonic anhydride Customs Data

• HS CODE：2904100000
• Customs Data：

  China Customs Code:

  2916399090

  Overview:

  2916399090 Other aromatic monocarboxylic acids. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, Acrylic acid\Acrylates or esters shall be packaged clearly

  Summary:

  2916399090 other aromatic monocarboxylic acids, their anhydrides, halides, peroxides, peroxyacids and their derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%